Cas no 110171-06-7 (Butanoic acid,3-hydroxy-, 1,1-dimethylethyl ester, (3R)-)

• Product Name: Butanoic acid,3-hydroxy-, 1,1-dimethylethyl ester, (3R)-
• CAS No: 110171-06-7
• MF: C₈H₁₆O₃
• MW: 160.210843086243
• CID: 128722
• PubChem ID: 16212853
• Update Time: 2025-10-31

Butanoic acid,3-hydroxy-, 1,1-dimethylethyl ester, (3R)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,3-hydroxy-, 1,1-dimethylethyl ester, (3R)-
• TERT-BUTYL (R)-2-HYDROXYBUTYRATE
• (3R)-3-hydroxybutanoic acid
• (3R)-3-hydroxybutyric acid
• (R)-(-)-3-HYDROXYBUTYRIC ACID
• (R)-3-hydroxybutanoic acid
• (R)-3-hydroxybutanoic acid tert-butyl ester
• (R)-3-Hydroxybutyrate
• D(-)-3-Hydroxybutyrate
• D-3-Hydroxybutyric acid
• t-butyl (R)-3-hydroxybutanoate
• tert-butyl (R)-3-hydroxybutanoate
• tert-butyl (R)-3-hydroxybutyrate
• tert-butyl 3(R)-hydroxybutyrate
• tert-butyl 3-hydroxybutyrate
• TERT-BUTYL-(R)-(+)-2-HYDROXYBUTYRATE
• tert-Butyl(R)-3-hydroxybutanoate
• 206996-51-2
• 110171-06-7
• J-013533
• Butanoic acid, 2-hydroxy-, 1,1-dimethylethyl ester, (2R)-
• TERT-BUTYL (2R)-2-HYDROXYBUTANOATE
• C73921
• (R)-tert-Butyl2-hydroxybutanoate
• AKOS015893991
• CS-0112423
• SCHEMBL473139
• DS-16712
• tert-Butyl (R)-2-hydroxybutyrate, purum, >=98.0% (sum of enantiomers, GC)
• tert-Butyl (R)-2-hydroxybutyrate, 98%
• TERT-BUTYL (R)-2-HYDROXYBUTANOATE
• (R)-tert-Butyl 2-hydroxybutanoate
• Tert-butyl(R)-2-hydroxybutyrate
• MFCD00210055
• TERT-BUTYL (R)-(+)-2-HYDROXYBUTYRATE
• DB-008974
• TERT-BUTYL(R)-(+)-2-HYDROXYBUTYRATE

• Inchi： 1S/C8H16O3/c1-5-6(9)7(10)11-8(2,3)4/h6,9H,5H2,1-4H3/t6-/m1/s1
• InChI Key： UPRLOYNUXQZAPJ-ZCFIWIBFSA-N
• SMILES： O(C([C@@H](CC)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 160.11000
• Monoisotopic Mass: 160.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Melting Point: 50-54 °C
• PSA: 46.53000
• LogP: 1.09900

Butanoic acid,3-hydroxy-, 1,1-dimethylethyl ester, (3R)- Security Information

• WGK Germany：3
• Hazard Category Code： 41
• Safety Instruction： S26
• FLUKA BRAND F CODES：3
• Hazardous Material Identification：
• Risk Phrases：R41
• Safety Term：S26-39
• Storage Condition：2-8°C

Additional information on Butanoic acid,3-hydroxy-, 1,1-dimethylethyl ester, (3R)-

Recent Advances in the Study of Butanoic acid,3-hydroxy-, 1,1-dimethylethyl ester, (3R)- (CAS: 110171-06-7)

Butanoic acid,3-hydroxy-, 1,1-dimethylethyl ester, (3R)- (CAS: 110171-06-7) is a chiral ester compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, often referred to as (R)-3-hydroxybutyric acid tert-butyl ester, serves as a key intermediate in the synthesis of various bioactive molecules, including beta-lactam antibiotics and other therapeutic agents. Recent studies have explored its potential applications in drug development, metabolic engineering, and biocatalysis, highlighting its versatility and importance in modern pharmaceutical chemistry.

One of the most notable advancements in the study of this compound is its role in the synthesis of optically active pharmaceuticals. Researchers have developed efficient enzymatic and chemical methods to produce (R)-3-hydroxybutyric acid tert-butyl ester with high enantiomeric purity. For instance, a 2023 study published in the Journal of Organic Chemistry demonstrated the use of lipase-catalyzed kinetic resolution to achieve >99% enantiomeric excess (ee) for this compound. This method offers a greener and more sustainable alternative to traditional chemical synthesis, aligning with the growing demand for environmentally friendly pharmaceutical production.

In addition to its synthetic utility, (R)-3-hydroxybutyric acid tert-butyl ester has been investigated for its potential therapeutic applications. A recent preclinical study published in Bioorganic & Medicinal Chemistry Letters explored its use as a precursor for the development of novel anti-inflammatory agents. The study revealed that derivatives of this compound exhibited significant inhibitory effects on pro-inflammatory cytokines, suggesting its potential as a lead compound for treating inflammatory diseases. These findings underscore the compound's relevance in drug discovery and its potential to address unmet medical needs.

Furthermore, advancements in metabolic engineering have enabled the microbial production of (R)-3-hydroxybutyric acid tert-butyl ester from renewable resources. A 2022 study in Metabolic Engineering reported the successful engineering of Escherichia coli strains to produce this compound directly from glucose, achieving high titers and yields. This biotechnological approach not only reduces reliance on petrochemical feedstocks but also offers a scalable and cost-effective production method for industrial applications.

In conclusion, the ongoing research on Butanoic acid,3-hydroxy-, 1,1-dimethylethyl ester, (3R)- (CAS: 110171-06-7) highlights its multifaceted role in pharmaceutical synthesis, drug development, and sustainable production. The recent studies discussed here demonstrate the compound's potential to contribute to the advancement of chemical biology and medicine. Future research directions may include further optimization of synthetic routes, exploration of additional therapeutic applications, and scaling up biotechnological production methods to meet industrial demands.